Cas no 2137616-32-9 (2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester
• CAS No: 2137616-32-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 5297084
• Update Time: 2025-06-13

2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20O2/c1-14(2,3)16-13(15)7-6-12-9-10-4-5-11(12)8-10/h10-12H,4-5,8-9H2,1-3H3
• InChI Key： DKOKJEULCVQGIL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC1CC2CC1CC2

Additional information on 2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester

Comprehensive Overview of 2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester (CAS No. 2137616-32-9)

2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester (CAS No. 2137616-32-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This ester derivative, characterized by its unique bicyclo[2.2.1]heptane (norbornane) backbone and propynoic acid moiety, is widely utilized as a building block in the synthesis of advanced polymers, pharmaceuticals, and agrochemicals. Its molecular structure combines the rigidity of the norbornane ring with the reactivity of the alkyne group, making it a versatile intermediate for click chemistry and other high-value applications.

The growing interest in CAS No. 2137616-32-9 is driven by its potential in green chemistry and sustainable manufacturing. Researchers are increasingly exploring its role in bio-based materials and renewable energy applications, aligning with global trends toward eco-friendly alternatives. The compound’s tert-butyl ester group enhances its stability, facilitating storage and handling under standard laboratory conditions. This feature is particularly valuable for industrial-scale processes where shelf life and reproducibility are critical.

In pharmaceutical research, 2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester serves as a key precursor for drug discovery. Its alkyne functionality enables efficient conjugation with azide-containing biomolecules via Huisgen cycloaddition, a cornerstone of modern bioconjugation techniques. This property has spurred its adoption in the development of targeted therapeutics, diagnostic probes, and biocompatible coatings for medical devices. Recent studies highlight its utility in cancer research, where its derivatives are investigated for their selective binding to tumor-specific biomarkers.

From an industrial perspective, the compound’s compatibility with polymerization catalysts makes it a candidate for producing high-performance resins and adhesives. Its incorporation into thermosetting plastics improves mechanical strength and thermal resistance, addressing demands in aerospace and automotive sectors. Additionally, its role in 3D printing materials is under exploration, as manufacturers seek novel monomers to enhance print resolution and material durability.

Environmental and regulatory considerations further underscore the relevance of CAS No. 2137616-32-9. Unlike traditional halogenated compounds, this ester aligns with REACH and EPA guidelines, minimizing ecological risks. Its biodegradation pathways are currently studied to assess long-term environmental impact, a topic of high priority for regulatory bodies and sustainability-focused enterprises.

In summary, 2-Propynoic acid, 3-bicyclo[2.2.1]hept-2-yl-, 1,1-dimethylethyl ester represents a convergence of innovation and practicality. Its multifaceted applications—from drug development to advanced material engineering—position it as a compound of enduring scientific and industrial significance. As research continues to uncover new functionalities, its role in addressing contemporary challenges in healthcare, energy, and manufacturing is expected to expand.